Cas no 14055-54-0 (1,1'-Biphenyl,2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis(2,3,5,6-tetrafluorophenoxy)-)

• Product Name: 1,1'-Biphenyl,2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis(2,3,5,6-tetrafluorophenoxy)-
• CAS No: 14055-54-0
• MF: C₂₄H₂F₁₆O₂
• MW: 626.245942592621
• CID: 227456
• PubChem ID: 297556
• Update Time: 2025-04-19

1,1'-Biphenyl,2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis(2,3,5,6-tetrafluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis(2,3,5,6-tetrafluorophenoxy)-
• 1,2,4,5-tetrafluoro-3-(2,3,5,6-tetrafluorophenoxy)-6-[2,3,5,6-tetrafluoro-4-(2,3,5,6-tetrafluorophenoxy)phenyl]benzene
• AC1L6RSO
• NSC168739
• NSC-168739
• DTXSID40304998
• 14055-54-0

• Inchi： 1S/C24H2F16O2/c25-3-1-4(26)10(30)21(9(3)29)41-23-17(37)13(33)7(14(34)18(23)38)8-15(35)19(39)24(20(40)16(8)36)42-22-11(31)5(27)2-6(28)12(22)32/h1-2H
• InChI Key： LINNFBCMYHLPCS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=C(C(=C(C=1F)F)OC1C(=C(C=C(C=1F)F)F)F)F)F)F)F)OC1C(=C(C=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 625.97986
• Monoisotopic Mass: 625.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.724
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.482
• PSA: 18.46
• LogP: 9.16380